Cas no 2171701-66-7 (3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid)

• Product Name: 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid
• CAS No: 2171701-66-7
• MF: C₂₇H₂₁FN₂O₅
• MW: 472.464450597763
• CID: 6557325
• PubChem ID: 165746628
• Update Time: 2025-05-27

3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid
• 3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]-2-fluorobenzoic acid
• 2171701-66-7
• EN300-1498898

• Inchi： 1S/C27H21FN2O5/c1-2-8-23(25(31)29-22-14-7-13-20(24(22)28)26(32)33)30-27(34)35-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h1,3-7,9-14,21,23H,8,15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： NHQZCRFPESEGKT-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 472.14344994g/mol
• Monoisotopic Mass: 472.14344994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 819
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid

Comprehensive Overview of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid (CAS No. 2171701-66-7)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid (CAS No. 2171701-66-7) has emerged as a compound of significant interest. This molecule, characterized by its fluorenylmethoxycarbonyl (Fmoc) protecting group and fluorobenzoic acid backbone, is widely utilized in peptide synthesis and drug development. Researchers are increasingly focusing on its applications in targeted drug delivery and bioconjugation, aligning with the growing demand for precision medicine and next-generation therapeutics.

The structural complexity of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid makes it a versatile building block in organic chemistry. Its Fmoc-protected amine group ensures stability during synthetic processes, while the fluorobenzoic acid moiety enhances its reactivity in coupling reactions. This dual functionality has positioned the compound as a key player in the synthesis of peptide-based drugs, a topic frequently searched by professionals exploring innovative therapeutic platforms.

Recent advancements in AI-driven drug discovery have further amplified the relevance of CAS No. 2171701-66-7. Computational models often highlight its potential in designing high-affinity ligands for protein targets, addressing common queries about structure-activity relationships (SAR). Additionally, the compound's alkyne functional group enables click chemistry applications, a trending topic in biomaterials science and diagnostic probe development.

From an industrial perspective, the scalability of 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid synthesis is a critical consideration. Manufacturers are optimizing protocols to meet the rising demand for GMP-grade intermediates, reflecting broader market trends toward custom synthesis services. Environmental sustainability is another hot topic, with researchers investigating green chemistry approaches to reduce waste in its production.

In conclusion, 3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamido-2-fluorobenzoic acid (CAS No. 2171701-66-7) exemplifies the intersection of cutting-edge chemistry and biomedical innovation. Its multifaceted applications—from peptide therapeutics to molecular imaging—ensure its continued prominence in scientific literature and industry pipelines. As the field progresses, this compound will likely remain a focal point for discussions on drug design efficiency and translational research.